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Compound of Interest

Compound Name: N-Formyl-L-leucine-d3

Cat. No.: B564958

Essential Safety and Handling Guide for N-
Formyl-L-leucine-d3

This guide provides crucial safety and logistical information for laboratory professionals
handling N-Formyl-L-leucine-d3. The following procedures are designed to ensure safe
handling, storage, and disposal of this compound.

N-Formyl-L-leucine-d3 is a deuterated form of N-Formyl-L-leucine. While safety data for the
deuterated compound is limited, the available information, along with data for the non-
deuterated analogue, indicates it is not classified as a hazardous substance under the Globally
Harmonized System (GHS). However, standard laboratory precautions should always be
observed to minimize any potential risks. Some sources indicate that the non-deuterated form
may cause serious eye irritation and be harmful to aquatic life with long-lasting effects[1].
Therefore, appropriate personal protective equipment and disposal methods are essential.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper PPE and engineering controls are fundamental to safe laboratory practice. Below is a
summary of the recommended equipment when handling N-Formyl-L-leucine-d3.
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Control Type Recommendation Purpose

Fume Hood or Ventilated To minimize inhalation of dust

Engineering Controls ]
Enclosure particles.[2]

) ] To protect eyes from dust
) Safety Glasses with Side ) )
Eye/Face Protection particles and potential

Shields or Goggles
splashes.[2][3][4]

) ] Nitrile Rubber Gloves (EN 374 )
Skin Protection ] To prevent skin contact.[3]
compliant)

To protect personal clothing

Body Protection Laboratory Coat o
from contamination.[4]

Generally not required under
normal use with adequate
) ) ventilation. If dust formation is To prevent inhalation of high
Respiratory Protection o _ o _
significant, an air-purifying concentrations of dust.
respirator may be appropriate.

[2]14]

Experimental Protocol: Safe Handling of N-Formyil-
L-leucine-d3

This protocol outlines the step-by-step procedure for safely handling N-Formyl-L-leucine-d3 in
a laboratory setting.

1. Preparation and Precautionary Measures:

» Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

» Work within a designated area, preferably in a chemical fume hood or a well-ventilated
space, to avoid the dispersion of dust[2][5].

o Assemble all necessary equipment and materials before starting.

e Don the appropriate PPE as specified in the table above.

2. Weighing and Aliquoting:

e N-Formyl-L-leucine-d3 is a solid.[2][6] Handle it carefully to minimize dust generation.
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Use a spatula to transfer the desired amount of the compound onto weighing paper or into a
suitable container.
Close the primary container tightly immediately after use.

. Dissolving the Compound:

If preparing a solution, add the solvent to the solid slowly to avoid splashing.
Ensure the chosen solvent is compatible with the experimental procedure and subsequent
analyses.

. Post-Handling Procedures:

After handling, thoroughly wash hands and any exposed skin with soap and water.[5]
Clean the work area and any equipment used.

Remove and dispose of contaminated gloves and other disposable PPE in accordance with
institutional guidelines.

. Storage:

Store N-Formyl-L-leucine-d3 in a tightly closed container in a cool, dry place at room
temperature, protected from light and moisture.[7]

Spill and Disposal Plan
Spill Response:
Small Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust

formation, and place it in a sealed container for disposal.[2][6] Clean the spill area with a
suitable solvent and absorbent material.

Large Spills: For larger spills, evacuate the area and prevent entry. Wear appropriate PPE,
including respiratory protection if necessary. Contain the spill and follow the same clean-up
procedure as for small spills.

Disposal:

» All waste material, including spilled compound and contaminated disposables, must be
disposed of in accordance with local, state, and federal regulations.[5]
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e Itis recommended to contact a licensed professional waste disposal service for chemical
waste.[2] Do not dispose of this material down the drain or in regular trash.

Workflow for Safe Handling of N-Formyl-L-leucine-
d3
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Caption: Workflow for the safe handling of N-Formyl-L-leucine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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